Cas no 361336-73-4 (5-amino-2-phenylsulfanyl-benzoic acid methyl ester)

• Product Name: 5-amino-2-phenylsulfanyl-benzoic acid methyl ester
• CAS No: 361336-73-4
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 921029
• PubChem ID: 11821319
• Update Time: 2025-04-19

5-amino-2-phenylsulfanyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-phenylsulfanyl-benzoic acid methyl ester
• methyl 5-amino-2-phenylsulfanylbenzoate
• AB1503
• METHYL 5-AMINO-2-(PHENYLTHIO)BENZOATE
• methyl 5-azanyl-2-phenylsulfanyl-benzoate
• METHYL5-AMINO-2-(PHENYLTHIO)BENZOATE
• Methyl 5-amino-2-phenylsulfanyl-benzoate
• EN300-7397714
• CS-0210674
• A823134
• DTXSID50473806
• DB-069321
• AKOS010567814
• SB36823
• MFCD06658472
• 361336-73-4
• methyl 5-amino-2-(phenylsulfanyl)benzoate

• MDL： MFCD06658472
• Inchi： 1S/C14H13NO2S/c1-17-14(16)12-9-10(15)7-8-13(12)18-11-5-3-2-4-6-11/h2-9H,15H2,1H3
• InChI Key： KXTIPIDMAUQQJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 259.06700
• Monoisotopic Mass: 259.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 77.62000
• LogP: 3.78780